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For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mefenidramium cation is a quaternary ammonium compound recognized for its role as a
local antihistamine.[1] Its chemical structure, characterized by a permanently positively charged
nitrogen atom, is central to its biological activity.[1] This guide provides an in-depth overview of
the Mefenidramium cation, including its chemical and physical properties, a detailed
experimental protocol for its synthesis, and a visualization of its mechanism of action.

Chemical and Physical Properties

The following table summarizes the key quantitative data for the Mefenidramium cation.
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Property Value Reference
2-
IUPAC Name benzhydryloxyethyl(trimethyla  [2]
zanium
Molecular Formula C18H24NO* [2][3]
Molecular Weight 270.4 g/mol [2]
Exact Mass 270.185789389 Da [2]
Charge +1 [3]
CAS Number 29869-74-7 [2]
Topological Polar Surface Area 9.2 A2 [2]
XLogP3 3.3 (2]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor
C);untg p ! 2l
Rotatable Bond Count 6 [2]

Synthesis of Mefenidramium Cation

The primary method for synthesizing the Mefenidramium cation is through a nucleophilic
substitution reaction known as the Menshutkin reaction.[1] This involves the quaternization of a
tertiary amine, 2-(diphenylmethoxy)-N,N-dimethylethanamine, with an alkylating agent, typically
dimethyl sulfate, to form Mefenidramium metilsulfate.[1]

Experimental Protocol: Synthesis of Mefenidramium
Metilsulfate

Materials:
e 2-(diphenylmethoxy)-N,N-dimethylethanamine

o Dimethyl sulfate
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Anhydrous diethyl ether (or other suitable inert solvent)

Reaction flask with a magnetic stirrer

Reflux condenser

Heating mantle

Buchner funnel and filter paper

Crystallization dish

Procedure:

In a clean, dry reaction flask, dissolve 2-(diphenylmethoxy)-N,N-dimethylethanamine in a
suitable volume of anhydrous diethyl ether.

Begin stirring the solution at room temperature.

Slowly add a stoichiometric equivalent of dimethyl sulfate to the reaction mixture. Caution:
Dimethyl sulfate is toxic and should be handled with appropriate personal protective
equipment in a well-ventilated fume hood.

After the addition is complete, equip the flask with a reflux condenser and gently heat the
mixture to reflux. The reaction progress can be monitored by thin-layer chromatography
(TLC).

Upon completion of the reaction, allow the mixture to cool to room temperature. The product,
Mefenidramium metilsulfate, should precipitate out of the solution.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any
unreacted starting materials.

Recrystallize the crude product from a suitable solvent system (e.g., ethanol/ether) to obtain
pure Mefenidramium metilsulfate.
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e Dry the purified product under vacuum.

Characterization

The synthesized Mefenidramium cation can be characterized using various analytical
techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the chemical
structure and the presence of the quaternary ammonium group.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.
e Mass Spectrometry (MS): To determine the molecular weight of the cation.

o Elemental Analysis: To confirm the elemental composition.[1]

Biological Activity and Mechanism of Action

Mefenidramium is classified as a local antihistamine.[1] Its mechanism of action involves the
antagonism of histamine H1 receptors. As a quaternary ammonium compound, its positive
charge plays a crucial role in its interaction with the negatively charged residues of the
receptor.
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Caption: Synthesis of the Mefenidramium cation via the Menshutkin reaction.
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Caption: Mechanism of action of the Mefenidramium cation as an H1 receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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